Cas no 2225144-61-4 (2-{6-azaspiro3.4octan-7-yl}acetic acid hydrochloride)

• Product Name: 2-{6-azaspiro3.4octan-7-yl}acetic acid hydrochloride
• CAS No: 2225144-61-4
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5164664
• PubChem ID: 136576043
• Update Time: 2025-05-26

2-{6-azaspiro3.4octan-7-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{6-azaspiro[3.4]octan-7-yl}acetic acid hydrochloride
• 2-(6-Azaspiro[3.4]octan-7-yl)acetic acid hydrochloride
• 2-(6-azaspiro[3.4]octan-7-yl)acetic acid;hydrochloride
• starbld0031255
• Z3207904266
• 2-{6-azaspiro3.4octan-7-yl}acetic acid hydrochloride

• Inchi： 1S/C9H15NO2.ClH/c11-8(12)4-7-5-9(6-10-7)2-1-3-9;/h7,10H,1-6H2,(H,11,12);1H
• InChI Key： QBRCMDAXSOAUBR-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CC2(CN1)CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Topological Polar Surface Area: 49.3

Additional information on 2-{6-azaspiro3.4octan-7-yl}acetic acid hydrochloride

Comprehensive Overview of 2-{6-azaspiro[3.4]octan-7-yl}acetic acid hydrochloride (CAS No. 2225144-61-4)

In the rapidly evolving field of pharmaceutical chemistry, 2-{6-azaspiro[3.4]octan-7-yl}acetic acid hydrochloride (CAS No. 2225144-61-4) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its azaspiro[3.4]octane core, which offers a versatile scaffold for designing novel bioactive molecules. The compound's hydrochloride salt form enhances its solubility, making it more amenable to formulation studies.

The 2-{6-azaspiro[3.4]octan-7-yl}acetic acid hydrochloride is often discussed in the context of small molecule therapeutics, a hot topic in modern pharmacology. With the rise of personalized medicine and targeted drug delivery, compounds like this are being explored for their ability to interact with specific biological targets. The spirocyclic motif in this molecule is known to confer conformational rigidity, which can improve binding affinity and selectivity—key factors in the development of next-generation drugs.

One of the most frequently asked questions about CAS No. 2225144-61-4 is its synthetic accessibility. The compound's 6-azaspiro[3.4]octane ring system presents both challenges and opportunities for synthetic chemists. Recent advancements in catalytic asymmetric synthesis have made it easier to construct such complex frameworks, enabling more efficient exploration of their pharmacological potential. Additionally, the acetic acid hydrochloride moiety adds a polar functional group, which can be crucial for optimizing drug-like properties such as solubility and bioavailability.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The azaspiro[3.4]octane scaffold is structurally similar to motifs found in several CNS-active compounds, sparking speculation about its applicability in treating neurological disorders. While no clinical trials have been reported yet, preclinical studies are underway to evaluate its blood-brain barrier permeability and receptor binding profiles.

From a commercial perspective, 2-{6-azaspiro[3.4]octan-7-yl}acetic acid hydrochloride is gaining traction as a building block in medicinal chemistry. Its versatility makes it a valuable asset for pharmaceutical companies focusing on fragment-based drug design. The compound's CAS No. 2225144-61-4 is increasingly appearing in patent applications, underscoring its potential as a key intermediate in the synthesis of proprietary drug candidates.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While 2-{6-azaspiro[3.4]octan-7-yl}acetic acid hydrochloride is not classified as a hazardous material, its handling and disposal must adhere to standard laboratory safety protocols. The pharmaceutical industry's growing emphasis on green chemistry has led to increased scrutiny of synthetic routes, with a focus on minimizing waste and improving atom economy.

In summary, 2-{6-azaspiro[3.4]octan-7-yl}acetic acid hydrochloride (CAS No. 2225144-61-4) represents a fascinating intersection of chemistry and pharmacology. Its spirocyclic architecture, combined with its hydrochloride salt form, offers numerous possibilities for drug development. As research progresses, this compound may well become a cornerstone in the design of innovative therapeutics, addressing unmet medical needs in areas such as CNS disorders and targeted therapies.